Cas no 2138394-63-3 (dimethyl(2-{4-methyl-4H,5H,6H,7H-furo3,2-cpyridin-4-yl}ethyl)amine)

• Product Name: dimethyl(2-{4-methyl-4H,5H,6H,7H-furo3,2-cpyridin-4-yl}ethyl)amine
• CAS No: 2138394-63-3
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6077213
• PubChem ID: 165862287
• Update Time: 2025-06-15

dimethyl(2-{4-methyl-4H,5H,6H,7H-furo3,2-cpyridin-4-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl(2-{4-methyl-4H,5H,6H,7H-furo3,2-cpyridin-4-yl}ethyl)amine
• EN300-1075874
• dimethyl(2-{4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}ethyl)amine
• 2138394-63-3

• Inchi： 1S/C12H20N2O/c1-12(6-8-14(2)3)10-5-9-15-11(10)4-7-13-12/h5,9,13H,4,6-8H2,1-3H3
• InChI Key： WIOOQJMDKYEQCQ-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2(C)CCN(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.4Ų

Additional information on dimethyl(2-{4-methyl-4H,5H,6H,7H-furo3,2-cpyridin-4-yl}ethyl)amine

Comprehensive Overview of Dimethyl(2-{4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}ethyl)amine (CAS No. 2138394-63-3)

Dimethyl(2-{4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}ethyl)amine, with the CAS number 2138394-63-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the furo[3,2-c]pyridine core and the dimethylaminoethyl side chain, make it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in furopyridine-based compounds due to their potential in addressing various health challenges. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of these molecules, as it can provide valuable insights into their pharmacological properties. The CAS 2138394-63-3 compound, with its distinct 4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine scaffold, offers a unique opportunity to study how subtle modifications in the molecular framework can influence biological activity.

The synthesis of dimethyl(2-{4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}ethyl)amine typically involves multi-step organic reactions, with careful attention to regioselectivity and stereochemistry. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve yield and reduce environmental impact. This aligns with the growing demand for sustainable pharmaceutical manufacturing, a topic that has become increasingly relevant in both academic and industrial settings.

From a pharmacological perspective, compounds containing the furo[3,2-c]pyridine moiety have demonstrated various biological activities, including potential applications in central nervous system (CNS) disorders and inflammatory conditions. While specific data on CAS 2138394-63-3 may be limited due to its relatively recent discovery, structural analogs have shown promise in preclinical studies. This has led to heightened interest in understanding the molecular mechanisms and target interactions of such compounds.

The physicochemical properties of dimethyl(2-{4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}ethyl)amine are crucial for its potential pharmaceutical applications. Parameters such as lipophilicity, pKa, and solubility play significant roles in determining its drug-likeness and bioavailability. These factors are particularly important in the context of modern computer-aided drug design (CADD) approaches, where predictive modeling can accelerate the discovery process.

In the realm of drug discovery, the furopyridine scaffold present in CAS 2138394-63-3 has been associated with various pharmacological targets. Researchers are actively investigating its potential interactions with enzyme systems and receptor proteins, which could lead to the development of novel therapeutic agents. The compound's structural features suggest possible applications in areas such as neuroprotection and metabolic regulation, though further studies are needed to confirm these possibilities.

The analytical characterization of dimethyl(2-{4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}ethyl)amine typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for ensuring compound purity and verifying structural identity, particularly in pharmaceutical quality control. The growing emphasis on analytical method validation in regulatory guidelines underscores the importance of robust characterization protocols for compounds like CAS 2138394-63-3.

From a commercial perspective, the demand for specialized heterocyclic compounds such as dimethyl(2-{4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}ethyl)amine continues to grow, driven by the pharmaceutical industry's need for novel chemical entities. Suppliers and manufacturers are increasingly focusing on custom synthesis capabilities to meet the specific requirements of research institutions and drug development companies. This trend reflects the broader shift toward personalized medicine and targeted therapies in healthcare.

Looking ahead, the future research directions for CAS 2138394-63-3 and related compounds may include structure optimization studies to enhance desired biological activities while minimizing potential side effects. The integration of artificial intelligence in drug discovery could accelerate this process by predicting optimal structural modifications. Additionally, there is growing interest in exploring the prodrug potential of such molecules to improve their pharmacokinetic profiles.

In conclusion, dimethyl(2-{4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}ethyl)amine (CAS 2138394-63-3) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique furopyridine structure and amine functionality make it a valuable subject for further investigation in various therapeutic areas. As scientific understanding of such compounds deepens, they may contribute to the development of innovative treatments addressing unmet medical needs.